Cas no 89112-85-6 (2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one)

2-(2-Methoxyphenyl)-6-methyl-4H-chromen-4-one is a synthetic chromenone derivative characterized by its methoxy and methyl substituents on the phenyl and chromenone rings, respectively. This compound exhibits notable structural features that contribute to its potential applications in medicinal chemistry and material science. Its chromenone core is known for biological activity, while the methoxy and methyl groups enhance solubility and stability. The compound serves as a valuable intermediate in the synthesis of pharmacologically active molecules, particularly in the development of anti-inflammatory and antioxidant agents. Its well-defined molecular structure allows for precise modifications, making it a versatile building block in organic synthesis and drug discovery research.
2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one structure
89112-85-6 structure
Product Name:2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one
CAS No:89112-85-6
MF:C17H14O3
MW:266.291265010834
CID:611833
PubChem ID:930492
Update Time:2025-06-07

2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 2-(2-methoxyphenyl)-6-methyl-
    • 2-(2-METHOXYPHENYL)-6-METHYL-4H-1-BENZOPYRAN-4-ONE
    • 2-(2-methoxyphenyl)-6-methylchromen-4-one
    • 2'-Methoxy-6-methylflavone
    • CS-0146061
    • QEIHFNZSIRWEBX-UHFFFAOYSA-N
    • 89112-85-6
    • AKOS002182005
    • 2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one
    • F3139-0622
    • NCGC00339312-01
    • PD158636
    • CHEMBL334355
    • DTXSID40358996
    • CCG-274712
    • 2'MeO6MF
    • AB01331924-02
    • HY-131997
    • Inchi: 1S/C17H14O3/c1-11-7-8-16-13(9-11)14(18)10-17(20-16)12-5-3-4-6-15(12)19-2/h3-10H,1-2H3
    • InChI Key: QEIHFNZSIRWEBX-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=C(C)C=CC1=2)=O)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 266.094294304g/mol
  • Monoisotopic Mass: 266.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T8887-1 mg
2'MeO6MF
89112-85-6 99.26%
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¥1300.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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¥4388.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T8887-25 mg
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89112-85-6 99.26%
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¥7898.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T8887-50 mg
2'MeO6MF
89112-85-6 99.26%
50mg
¥11847.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T8887-100 mg
2'MeO6MF
89112-85-6 99.26%
100MG
¥17778.00 2022-04-26
Life Chemicals
F3139-0622-2μmol
2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one
89112-85-6 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3139-0622-5μmol
2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one
89112-85-6 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F3139-0622-10μmol
2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one
89112-85-6 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3139-0622-20μmol
2-(2-methoxyphenyl)-6-methyl-4H-chromen-4-one
89112-85-6 90%+
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$79.0 2023-07-05
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